Cas no 62595-52-2 (undec-10-en-1-amine)

• Product Name: undec-10-en-1-amine
• CAS No: 62595-52-2
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• MDL: MFCD04974014
• CID: 501814
• PubChem ID: 11768976
• Update Time: 2025-05-26

undec-10-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 10-Undecen-1-amine
• 1-AMINO-10-UNDECENE
• 10-Undecenylamine(6CI)
• 11-Amino-1-undecene
• 11-aminoundec-1-ene
• 1-aminoundec-10-ene
• AG-G-30126
• AGN-PC-00FS9F
• CTK2F2551
• KB-151757
• undec-10-enyl-1-amine
• 10-Undecenylamine
• undec-10-en-1-amine
• DTXSID80472084
• aminoundec-10-ene
• undec-10-enyl amine
• AKOS006292689
• AS-75704
• 62595-52-2
• SCHEMBL132137
• EN300-317676
• CS-0068719
• PYGHKJQHDXSHES-UHFFFAOYSA-N
• E85573

• MDL： MFCD04974014
• Inchi： 1S/C11H23N/c1-2-3-4-5-6-7-8-9-10-11-12/h2H,1,3-12H2
• InChI Key： PYGHKJQHDXSHES-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCC=C

Computed Properties

• Exact Mass: 169.18319
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.810±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-86 ºC
• Boiling Point: 123-124 ºC (21 Torr)
• Flash Point: 89.1±10.9 ºC,
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 26.02
• LogP: 3.95220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on undec-10-en-1-amine

Comprehensive Guide to Undec-10-en-1-amine (CAS No. 62595-52-2): Properties, Applications, and Industry Insights

Undec-10-en-1-amine (CAS No. 62595-52-2), also known as 10-undecen-1-amine or undecylenylamine, is a versatile organic compound with a wide range of industrial and research applications. This long-chain primary amine features a terminal double bond, making it a valuable intermediate in organic synthesis, polymer chemistry, and specialty materials. Its unique molecular structure, combining an amine group with an unsaturated hydrocarbon chain, enables diverse reactivity patterns that are exploited in fields ranging from bioconjugation chemistry to surface modification technologies.

In recent years, the demand for bio-based amines like undec-10-en-1-amine has surged, driven by growing interest in sustainable chemistry and green alternatives to petroleum-derived compounds. Researchers frequently search for "renewable source amines" and "eco-friendly amine derivatives," reflecting the industry's shift toward more sustainable practices. The compound's ability to serve as a building block for biodegradable polymers aligns perfectly with these market trends, making it a subject of increasing scientific and commercial interest.

The chemical properties of CAS 62595-52-2 are particularly noteworthy. With a molecular formula of C₁₁H₂₃N and molecular weight of 169.31 g/mol, this unsaturated amine exhibits typical amine reactivity while offering additional functionality through its terminal alkene group. This dual functionality allows for selective modifications at either the amine or alkene position, enabling the creation of sophisticated molecular architectures. Common laboratory searches include "amine-alkene click chemistry" and "selective amine protection strategies," highlighting the compound's utility in advanced synthetic methodologies.

Industrial applications of undec-10-en-1-amine span multiple sectors. In the personal care industry, it serves as a precursor for conditioning agents and hair treatment formulations, with formulators often searching for "amine-based cosmetic ingredients." The material science field utilizes its properties for surface functionalization of polymers and nanoparticles, addressing popular queries about "amine-modified surfaces" and "polymer grafting techniques." Additionally, its role in creating self-assembled monolayers (SAMs) makes it valuable for nanotechnology applications and biosensor development.

From a safety perspective, proper handling of 10-undecen-1-amine requires standard laboratory precautions for amine compounds. While not classified as highly hazardous, users frequently search for "amine handling best practices" and "primary amine storage conditions," emphasizing the importance of proper material safety information. The compound's stability under normal conditions and compatibility with various solvents contribute to its widespread use in research and industrial settings.

Recent scientific literature highlights innovative applications of undec-10-en-1-amine in emerging technologies. Its use in smart material design responds to growing interest in "stimuli-responsive polymers," while its incorporation into drug delivery systems addresses searches for "amine-functionalized carriers." The compound's role in biointerface engineering also makes it relevant to current investigations into "biomimetic surfaces" and "cell-material interactions."

The synthesis and production of CAS 62595-52-2 have evolved to meet increasing quality demands. Manufacturers and researchers often inquire about "high-purity amine synthesis" and "scale-up of unsaturated amines," reflecting the need for reliable production methods. Advanced purification techniques ensure the compound meets specifications for sensitive applications, particularly in pharmaceutical intermediates and electronic materials where impurity levels are critical.

Market analysis indicates steady growth for long-chain unsaturated amines like undec-10-en-1-amine, driven by expanding applications in advanced materials and life sciences. Industry professionals frequently search for "specialty amine market trends" and "performance chemical growth sectors," underscoring the commercial importance of these compounds. The development of derivative products continues to create new opportunities in niche markets, particularly where tailored surface properties or specific molecular interactions are required.

Environmental considerations surrounding undecylenylamine and related compounds have gained attention. With increasing searches for "biodegradable amine compounds" and "green chemistry metrics," researchers are investigating the environmental profile of such materials. The compound's potential for bio-based production routes and its relatively favorable ecotoxicity profile compared to some synthetic alternatives make it an attractive option for sustainable chemistry initiatives.

Future research directions for undec-10-en-1-amine are likely to focus on expanding its utility in nanomedicine and functional coatings, areas generating numerous search queries like "amine-functionalized nanoparticles" and "anti-fouling surface chemistry." As analytical techniques advance, new applications will emerge in molecular recognition systems and catalytic materials, further cementing the compound's position as a valuable tool in modern chemistry and materials science.